4-Methoxy-1H-pyrazole-3-carbonitrile

• Molecular Formula: C5H5N3O
• Molecular Weight: 123.11 g/mol
• IUPAC Name: 4-methoxy-1H-pyrazole-5-carbonitrile
• InChI: InChI=1S/C5H5N3O/c1-9-5-3-7-8-4(5)2-6/h3H,1H3,(H,7,8)
• InChI Key: UWKJWOLWFWVVGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(NN=C1)C#N

Description

4-Methoxy-1H-pyrazole-3-carbonitrile is a pyrazole derivative featuring a methoxy group at the 4-position and a nitrile group at the 3-position of the pyrazole ring. Pyrazole derivatives are widely studied for their versatility in medicinal chemistry and materials science, particularly due to their ability to engage in hydrogen bonding and π-π interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis focuses on pyrazole-3-carbonitrile derivatives with varying substituents, highlighting differences in physical properties, spectral characteristics, and synthetic routes.

Substituent Position and Electronic Effects

• 5-Substituted 1H-Pyrazole-3-carbonitriles (): Compounds such as 5-(4-Cyanophenyl)-1H-pyrazole-3-carbonitrile (2h) and 5-(4-Nitrophenyl)-1H-pyrazole-3-carbonitrile (2i) feature electron-withdrawing groups (EWGs) at the 5-position. These substituents reduce electron density in the pyrazole ring, as evidenced by their IR spectra (CN stretch at ~2188 cm⁻¹) and higher melting points (e.g., 270–272°C for 2h) compared to methoxy-substituted analogs . Key Contrast: The methoxy group in 4-Methoxy-1H-pyrazole-3-carbonitrile is electron-donating, which may lower melting points and alter reactivity in nucleophilic or electrophilic substitutions.

Amino-Functionalized Pyrazole-4-carbonitriles

• 5-Amino-1-(chloroacetyl)-3-methyl-1H-pyrazole-4-carbonitrile (): This compound includes an amino group at the 5-position and a nitrile at the 4-position. Its NMR data (δ 8.16 ppm for NH₂) and IR spectrum (NH₂ stretch at ~3448 cm⁻¹) contrast with methoxy-substituted pyrazoles, where NH signals are absent. The amino group enhances solubility in polar solvents, a property less pronounced in methoxy derivatives .

Heterocyclic Hybrid Systems

• 4-(4-Methoxyphenyl)-3,7-dimethyl-1,4-dihydro-5H-pyrazolo[4,3:5,6]pyrano[2,3-d][1,3]oxazin-5-one (): This fused heterocycle incorporates a methoxyphenyl group and a pyrazole-carbonitrile moiety. The methoxy group stabilizes the aromatic system, as seen in its synthesis via multi-component reactions. Compared to simpler pyrazole-carbonitriles, such hybrid systems exhibit enhanced thermal stability (dec. points >200°C) and complex NMR splitting patterns due to ring fusion .

Azido and Triazole Derivatives

• 3-Azido-1-(4-methylbenzyl)-1H-pyrazole-4-carbonitrile (): Azido substituents introduce explosive reactivity and distinct IR bands (~2139 cm⁻¹ for N₃). This contrasts with the methoxy group’s inertness, making azido derivatives more suitable for click chemistry applications. The nitrile group’s IR stretch (~2231 cm⁻¹) remains consistent across analogs .